Cas no 126740-28-1 (Propanoic acid,3-(propylthio)-, ammonium salt (1:1))
126740-28-1 structure
Product Name:Propanoic acid,3-(propylthio)-, ammonium salt (1:1)
CAS No:126740-28-1
MF:C6H15NO2S
MW:165.253800630569
CID:178684
PubChem ID:3079921
Update Time:2025-04-19
Propanoic acid,3-(propylthio)-, ammonium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-(propylthio)-, ammonium salt (1:1)
- azanium,3-propylsulfanylpropanoate
- 3-(Propylthio)propanoic acid ammonium salt
- Propanoic acid, 3-(propylthio)-, ammonium salt
- 126740-28-1
- DTXSID30155279
-
- Inchi: 1S/C6H12O2S.H3N/c1-2-4-9-5-3-6(7)8;/h2-5H2,1H3,(H,7,8);1H3
- InChI Key: NPBLQFWIVQVLHD-UHFFFAOYSA-N
- SMILES: S(CCC(=O)[O-])CCC.[NH4+]
Computed Properties
- Exact Mass: 165.08245
- Monoisotopic Mass: 165.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 77.6
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 76.63
Propanoic acid,3-(propylthio)-, ammonium salt (1:1) Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
126740-28-1 (Propanoic acid,3-(propylthio)-, ammonium salt (1:1)) Related Products
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